Cas no 41821-64-1 (2-[2-(Morpholin-4-yl)ethanesulfinyl]-1H-benzimidazole)

• Product Name: 2-[2-(Morpholin-4-yl)ethanesulfinyl]-1H-benzimidazole
• CAS No: 41821-64-1
• MF: C₁₃H₁₇N₃O₂S
• MW: 279.357981443405
• CID: 2826967
• PubChem ID: 19806330
• Update Time: 2025-04-21

2-[2-(Morpholin-4-yl)ethanesulfinyl]-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 41821-64-1
• DTXSID50600130
• SCHEMBL9743485
• 2-[2-(Morpholin-4-yl)ethanesulfinyl]-1H-benzimidazole

• Inchi： 1S/C13H17N3O2S/c17-19(10-7-16-5-8-18-9-6-16)13-14-11-3-1-2-4-12(11)15-13/h1-4H,5-10H2,(H,14,15)
• InChI Key： FFUGMBUZVYLSKY-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)(CCN1CCOCC1)=O

Computed Properties

• Exact Mass: 279.10414797Da
• Monoisotopic Mass: 279.10414797Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.4Ų